Cas no 1341434-25-0 (2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid)

• Product Name: 2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid
• CAS No: 1341434-25-0
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4778006
• PubChem ID: 64137116
• Update Time: 2025-05-21

2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid
• 2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid

• Inchi： 1S/C10H10F3NO2/c1-6-4-2-3-5-7(6)9(14,8(15)16)10(11,12)13/h2-5H,14H2,1H3,(H,15,16)
• InChI Key： WSOMESBCWVRDIV-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C1C=CC=CC=1C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid

2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid (CAS No. 1341434-25-0): Properties, Applications, and Market Insights

2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid (CAS No. 1341434-25-0) is a fluorinated amino acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl group and 2-methylphenyl substitution, exhibits remarkable chemical properties that make it valuable for various applications. Researchers and industry professionals often search for "fluorinated amino acids in drug discovery" or "CAS 1341434-25-0 supplier," highlighting its growing relevance.

The molecular structure of 2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid includes a chiral center, making it a potential candidate for enantioselective synthesis. Its trifluoromethyl group enhances metabolic stability, a feature highly sought after in medicinal chemistry. Recent trends in "fluorine in pharmaceuticals 2024" and "building blocks for peptide mimetics" underscore the compound's importance in modern drug design.

In the pharmaceutical industry, 2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid is explored as a protease inhibitor scaffold and a bioisostere for natural amino acids. Its ability to modulate protein-protein interactions aligns with current research into "targeted cancer therapies" and "next-generation antiviral drugs." The agrochemical sector also investigates its derivatives for potential use as herbicide safeners, responding to the global demand for "sustainable crop protection solutions."

The synthesis of 2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid typically involves asymmetric hydrogenation or enzymatic resolution techniques. Process chemists frequently search for "scale-up methods for fluorinated compounds" and "green chemistry approaches to amino acid synthesis," reflecting industry priorities. The compound's melting point (typically 180-185°C) and solubility profile (soluble in polar organic solvents) are critical parameters for formulation scientists.

Market analysis indicates growing demand for 2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid, particularly in North America and Asia-Pacific regions. Pharmaceutical companies increasingly inquire about "custom synthesis of fluorinated building blocks" and "GMP-grade amino acid derivatives." The compound's patent landscape shows activity in kinase inhibitor applications, with several recent publications exploring its use in "neurodegenerative disease research."

Quality control of 2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid requires advanced analytical techniques. HPLC methods with chiral stationary phases are commonly employed to ensure enantiopurity, addressing industry concerns about "specifications for pharmaceutical intermediates." Stability studies under various pH and temperature conditions are crucial for determining appropriate storage conditions (recommended: 2-8°C under inert atmosphere).

Emerging applications of 2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid include its use in metal-organic frameworks (MOFs) for gas storage and in fluorescent probes for biological imaging. These developments align with search trends for "advanced materials from amino acids" and "bioimaging agents 2024." The compound's vibrational spectroscopy characteristics (distinctive IR bands at 1700 cm⁻¹ and 3300 cm⁻¹) facilitate its identification in complex mixtures.

Regulatory considerations for 2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid focus on proper handling procedures despite its non-hazardous classification. Safety data sheets emphasize standard laboratory precautions, responding to queries about "handling fluorinated compounds safely." The compound's environmental fate has been studied, showing moderate biodegradability under aerobic conditions.

Future research directions for 2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid may explore its potential in peptide therapeutics and bioconjugation chemistry. The scientific community shows increasing interest in "fluorine in biologics" and "amino acid-based drug delivery systems." Continuous process optimization remains a priority, particularly for "cost-effective production of specialty amino acids."

In conclusion, 2-Amino-3,3,3-trifluoro-2-(2-methylphenyl)propanoic acid (CAS No. 1341434-25-0) represents a versatile compound with expanding applications across multiple industries. Its unique structural features and adaptable chemistry position it as a valuable intermediate for innovative solutions in healthcare, agriculture, and materials science. The compound's development trajectory reflects broader trends toward fluorine-containing specialty chemicals and chiral building blocks with enhanced functionality.